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Compound of Interest

Compound Name: Infigratinib-d3

Cat. No.: B12377363

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the

quantification of infigratinib, a potent fibroblast growth factor receptor (FGFR) inhibitor.

Infigratinib is an anti-tumor agent that has been approved for the treatment of patients with

cholangiocarcinoma, also known as bile duct cancer, that have specific FGFR2 gene fusions or

other rearrangements.[1][2] Accurate and reliable analytical methods are crucial for

pharmacokinetic studies, therapeutic drug monitoring, and metabolic stability assessment. This

document summarizes key performance parameters of published methods and provides

detailed experimental protocols to aid researchers in selecting and implementing the most

suitable method for their needs.

Infigratinib's Mechanism of Action
Infigratinib is a small molecule tyrosine kinase inhibitor that targets FGFRs.[1][2] FGFRs are a

family of receptor tyrosine kinases that play a critical role in cell proliferation, differentiation, and

survival.[1][3] In several cancers, alterations in FGFR genes, such as fusions and mutations,

lead to aberrant signaling and uncontrolled tumor growth.[1][3] Infigratinib binds to the ATP-

binding pocket of FGFRs, inhibiting their kinase activity and blocking downstream signaling
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pathways, such as the Ras-MAPK pathway, thereby suppressing tumor cell growth and

survival.[1][3]
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Caption: Infigratinib inhibits the FGFR signaling pathway.

Comparative Analysis of Analytical Methods
The following tables summarize the key validation parameters of various Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS) and High-Performance Liquid

Chromatography (HPLC) methods developed for the quantification of infigratinib in different

biological matrices.

Table 1: Comparison of LC-MS/MS Methods for Infigratinib Quantification
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Parameter
Method 1
(Human
Plasma)[4][5]

Method 2
(Human
Plasma)[6][7]

Method 3 (Rat
Plasma)[8][9]

Method 4
(Human Liver
Microsomes)
[10]

Chromatography LC-MS/MS LC-MS/MS UPLC-MS/MS LC-MS/MS

Column

PhenomenexSB-

C18 (250 × 4.6

mm, 5 µm)

Orosil C18 (150

× 4.6 mm, 3 µm)

Waters Acquity

UPLC BEH C18

(50 x 2.1 mm,

1.7 µm)

C18 column

Mobile Phase

Acetonitrile:

0.1% v/v Formic

acid in water

(80:20)

Not specified

Acetonitrile and

0.1% formic acid

in water

(gradient)

Isocratic mobile

phase

Flow Rate 0.9 mL/min 0.8 mL/min 0.30 mL/min Not specified

Internal Standard

(IS)
Ledipasvir Dasatinib Derazantinib Duvelisib

Linearity Range Not specified 1–1,640 ng/mL 2–600 ng/mL 5–500 ng/mL

Correlation

Coefficient (r²)
0.999 0.9997 >0.99 ≥ 0.9998

Lower Limit of

Quantification

(LLOQ)

Not specified 1.0 ng/mL 2 ng/mL 4.71 ng/mL

Mean Recovery Not specified 96.36% - 98.14%
Within

acceptable limits
Not specified

Precision (%CV) ≤ 3.73 ≤ 0.62 < 15% Within 7.3%

Accuracy Not specified
96.34% -

100.76%
2.2% - 11.4% Within 7.3%

Extraction

Method

Liquid-Liquid

Extraction (LLE)
Not specified

Protein

Precipitation
Not specified
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Table 2: HPLC Method for Infigratinib Quantification

Parameter Method 5 (Bulk Drug)[11]

Chromatography HPLC

Linearity Range 25% to 150% of an unspecified concentration

Correlation Coefficient (r²) 0.999

Retention Time 2.630 min

%RSD 0.5%

%Recovery 99.87%

LOD 0.25 µg/mL

LOQ 0.77 µg/mL

Experimental Protocols
This section provides a detailed overview of the methodologies employed in the compared

analytical methods.

Method 1: LC-MS/MS for Infigratinib in Human Plasma[4]
[5]

Sample Preparation: Liquid-liquid extraction.

Chromatographic Conditions:

Instrument: LC-MS/MS (Quattros X.E premier with LC2695 separation module).

Column: PhenomenexSB-C18 (250 × 4.6 mm, 5 µm).

Mobile Phase: Acetonitrile and 0.1% v/v formic acid in water (80:20).

Flow Rate: 0.9 mL/min.

Internal Standard: Ledipasvir.
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Run Time: 6.5 minutes.

Mass Spectrometry Conditions:

Ionization: Not specified.

MRM Transitions: m/z 560.19→189.13 for infigratinib and m/z 889.4→130.0 for ledipasvir.

Method 2: LC-MS/MS for Infigratinib in Human K2EDTA
Plasma[6][7]

Sample Preparation: Not specified.

Chromatographic Conditions:

Instrument: LC-MS/MS.

Column: Orosil, C18 (150 × 4.6 mm, 3 µm).

Mobile Phase Flow Rate: 0.8 mL/minute.

Internal Standard: Dasatinib.

Validation:

Linearity: 1–1,640 ng/ml with r² = 0.9997.

Accuracy: 96.34% to 100.76%.

Recovery: 96.36% to 98.14%.

Method 3: UPLC-MS/MS for Infigratinib in Rat Plasma[8]
[9]

Sample Preparation: Protein precipitation with acetonitrile.

Chromatographic Conditions:

Instrument: UPLC-MS/MS.
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Column: Waters Acquity UPLC BEH C18 (2.1 mm × 50 mm, 1.7 µm).

Mobile Phase: Gradient elution of 0.1% formic acid aqueous solution and acetonitrile.

Flow Rate: 0.30 mL/min.

Internal Standard: Derazantinib.

Mass Spectrometry Conditions:

Ionization: Not specified.

MRM Transitions: m/z 599.88 → 313.10 for infigratinib and m/z 468.96 → 382.00 for the

internal standard.

Method 4: LC-MS/MS for Infigratinib in Human Liver
Microsomes[10]

Application: Evaluation of metabolic stability.

Chromatographic Conditions:

Column: C18 reversed-phase.

Mobile Phase: Isocratic.

Internal Standard: Duvelisib.

Validation:

Linearity: 5-500 ng/mL with r² ≥ 0.9998.

LLOQ: 4.71 ng/mL.

Accuracy and Precision: Within 7.3%.

Method 5: HPLC for Bulk Infigratinib[11]
Application: Quantitative determination of infigratinib in bulk drug.
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Validation:

Linearity: r² = 0.999.

Retention Time: 2.630 min.

%RSD: 0.5%.

%Recovery: 99.87%.

LOD and LOQ: 0.25 µg/mL and 0.77 µg/mL, respectively.

Forced Degradation Studies: The method was validated under stress conditions including

acid, base, oxidative, thermal, and photolytic degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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